1-Diethylcarbamyl-4-ethylpiperazine

• CAS No.: 98242-55-8
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: N,N,4-triethylpiperazine-1-carboxamide
• InChI: InChI=1S/C11H23N3O/c1-4-12-7-9-14(10-8-12)11(15)13(5-2)6-3/h4-10H2,1-3H3
• InChI Key: XUNDQVLWZKKRHN-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C(=O)N(CC)CC
• Synonyms: 1-DECMP; 1-diethylcarbamyl-4-ethylpiperazine

Description

1-Diethylcarbamyl-4-ethylpiperazine is a piperazine derivative characterized by a diethylcarbamyl group (-CONEt₂) at the 1-position and an ethyl group (-CH₂CH₃) at the 4-position of the piperazine ring. Piperazine derivatives are widely studied for their pharmacological properties, including antiparasitic, antipsychotic, and enzyme-inhibitory activities. The diethylcarbamyl moiety is particularly notable in antifilarial agents, as seen in 1-diethylcarbamyl-4-methylpiperazine hydrochloride (Hetrazan), which demonstrated efficacy against Wuchereria bancrofti microfilariae in clinical trials .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Diethylcarbamyl-4-methylpiperazine (Hetrazan)

• Structure : Differs by a methyl (-CH₃) group at the 4-position instead of ethyl.
• Pharmacological Activity : Exhibited rapid microfilaricidal effects in human filariasis, with complete embryo clearance in some patients .
• Mechanism : The diethylcarbamyl group enhances bioavailability and target specificity for parasitic enzymes.

Property	1-Diethylcarbamyl-4-ethylpiperazine	Hetrazan
Substituent (Position 4)	Ethyl (-CH₂CH₃)	Methyl (-CH₃)
Molecular Weight	~277 g/mol (estimated)	263.8 g/mol (exact)
Therapeutic Use	Antiparasitic (hypothesized)	Antifilarial (clinically used)

Ethyl 4-(4-nitrophenyl)piperazine-1-carboxylate

• Structure : Features a nitro-substituted phenyl ring at the 4-position and an ethoxycarbonyl group (-COOEt) at the 1-position.
• Applications : Used as an intermediate in pharmaceutical synthesis. The nitro group enhances electrophilicity, enabling further functionalization .
• Key Data : Molecular formula C₁₃H₁₇N₃O₄, molecular weight 279.3 g/mol .

1-(4-Ethylpiperidin-4-yl)-4-(2-methylpropyl)piperazine

• Structure : Combines piperidine and piperazine rings with ethyl and isobutyl substituents.
• Molecular formula C₁₃H₂₇N₃, molecular weight 225.4 g/mol .

Piperazine Derivatives with Aromatic Substituents

• Examples: Ethyl 4-(4-amino-2-chlorophenyl)piperazine-1-carboxylate: Chlorine and amino groups on the phenyl ring modulate solubility and receptor binding. Molecular weight 283.8 g/mol . 1-(4-Chlorophenyl)piperazine: A simpler analog with a chlorine substituent; used in neurotransmitter studies. CAS 38212-33-8 .

Compound	Key Substituents	Molecular Weight	Biological Relevance
1-Diethylcarbamyl-4-ethylpiperazine (target)	Diethylcarbamyl, ethyl	~277 g/mol	Hypothesized antiparasitic agent
Ethyl 4-(2-((6-(3,4-dimethoxyphenyl)...	Oxadiazole-thioacetyl group	463.5 g/mol	Anti-inflammatory potential
1-(Diphenylmethyl)-4-[(3-methylphenyl)...	Diphenylmethyl, methylbenzyl	397.5 g/mol	Pharmaceutical impurity

Functional and Pharmacological Comparisons

• Antiparasitic Activity : The diethylcarbamyl group in Hetrazan and the target compound likely inhibits filarial enzymes via carbamate-mediated covalent binding. Ethyl substituents may prolong half-life compared to methyl analogs .
• Receptor Selectivity : Aryl-substituted piperazines (e.g., 4-nitrophenyl derivatives) often target serotonin or dopamine receptors due to π-π stacking interactions .
• Safety Profiles : Chlorinated derivatives (e.g., 1-(4-chlorophenyl)piperazine) require stringent handling due to toxicity risks , whereas carbamates like Hetrazan are better tolerated in clinical settings .